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NMP vs. DMSO in Perovskite Films: A
Comparative Performance Guide

In the pursuit of highly efficient and stable perovskite solar cells, the choice of solvent additives
in the precursor solution plays a pivotal role in dictating the quality and performance of the final
perovskite film. Among the various additives explored, N-Methyl-2-pyrrolidone (NMP) and
Dimethyl sulfoxide (DMSO) have emerged as two of the most effective options. This guide
provides an objective comparison of their performance, supported by experimental data, to
assist researchers, scientists, and drug development professionals in making informed
decisions for their perovskite film fabrication.

Performance Comparison at a Glance

NMP-based solvent systems have demonstrated a significant advantage in achieving higher
power conversion efficiencies (PCE) and improved long-term stability compared to their DMSO-
based counterparts.[1][2] Studies have shown that perovskite solar cells fabricated using an
NMP/DMF solvent system can achieve PCEs exceeding 23%, a notable improvement over the
approximately 20% efficiency typically seen with DMSO-based systems.[1][2] Furthermore, the
use of NMP allows for a reduction in the required concentration of other additives, such as
methylammonium chloride (MACI), to achieve optimal film quality.[1][2]

One study highlighted that a tri-mixed solvent system of DMF:DMSO:NMP (4:0.75:0.25)
resulted in a PCE of 21.53%, significantly higher than the 17.05% achieved with a traditional bi-
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mixed DMF:DMSO (4:1) solvent.[3] Another investigation focusing on vacuum-assisted
crystallization found that an NMP/DMF solvent system led to a champion PCE of 19.14% for

large-area modules.[4]

Quantitative Data Summary

The following tables summarize the key performance parameters of perovskite solar cells
fabricated using NMP and DMSO as additives, based on data from various research articles.

Table 1: Photovoltaic Performance Parameters
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Short-
Power Open- L
.. . . Circuit ]
Additive Conversion  Circuit Fill Factor
o Current Source
System Efficiency Voltage . (FF)
Density
(PCE) (Voc)
(Jsc)
NMP-based > 23% - - - [1][2]
DMSO-based  ~20% - - - [1][2]
DMF:DMSO:
NMP 21.53% - - - [3]
(4:0.75:0.25)
DMF:DMSO
17.05% - - - [3]
(4:1)
NMP/DMF 19.14%
(Vacuum- (active area: - - - [4]
Assisted) 96.5 cm?)
DMAC/NMP
(Annealing- 17.09% - - - [5]
free)
DMAc/DMSO
(Annealing- 3.81% - - - [5]
free)
Partial NMP
6.61%
replacement - - - [6]
(average)
for DMF
Partial EA
8.34%
replacement - - - [6]
(average)
for DMF
Classical 10.15% 6]
DMF:DMSO (average)
Table 2: Perovskite Film Quality and Stability
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Additive o L Defect .
Crystallinity Grain Size . Stability Source
System Density
] Improved
Superior,
long-term
narrower -
NMP-based ) Larger Reduced stability under  [1][2]
FWHM in ]
continuous
XRD S
illumination
DMSO-based - Smaller Higher - [2]
Uniform
NMP/DMF - ) Lower - [4]
grains
DMSO/DMF - - - - [4]
Remarkable
Larger, less All-round o
DMF:DMSO: _ _ humidity and
Higher grain defect [3]
NMP ] ] thermal
boundaries suppression o
stabilities

Mechanism of Action: NMP's Coordinating
Advantage

The superior performance of NMP as an additive can be attributed to its distinct
physicochemical properties and its interaction with the perovskite precursors. NMP is known to
form more stable intermediate adducts with lead salts compared to DMSO.[6] This stronger
coordination helps to control the crystallization kinetics of the perovskite film, leading to the
formation of higher quality films with larger grain sizes, lower defect densities, and improved
crystallinity.[1][2][3][4]

In contrast, the rapid crystallization kinetics often associated with DMSO can result in smaller
grain sizes and a higher density of defects, which can negatively impact both the efficiency and
stability of the solar cell.[2] The use of NMP provides a wider processing window for fabricating
high-quality perovskite films, making it a more robust and reproducible option.[7]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.mdpi.com/1996-1073/18/10/2542
https://www.preprints.org/manuscript/202504.1731
https://www.preprints.org/manuscript/202504.1731
https://www.researchgate.net/publication/396825157_Vacuum-Assisted_Perovskite_Crystallization_in_NMPDMF_and_DMSODMF_Solvent_for_Large-Area_Solar_Modules
https://www.researchgate.net/publication/396825157_Vacuum-Assisted_Perovskite_Crystallization_in_NMPDMF_and_DMSODMF_Solvent_for_Large-Area_Solar_Modules
https://www.researchgate.net/publication/364318501_High-Performance_Inverted_Perovskite_Solar_Cells_Enhanced_via_Partial_Replacement_of_Dimethyl_Sulfoxide_with_N-Methyl-2-Pyrrolidinone
https://www.mdpi.com/2079-6412/13/2/378
https://www.mdpi.com/1996-1073/18/10/2542
https://www.preprints.org/manuscript/202504.1731
https://www.researchgate.net/publication/364318501_High-Performance_Inverted_Perovskite_Solar_Cells_Enhanced_via_Partial_Replacement_of_Dimethyl_Sulfoxide_with_N-Methyl-2-Pyrrolidinone
https://www.researchgate.net/publication/396825157_Vacuum-Assisted_Perovskite_Crystallization_in_NMPDMF_and_DMSODMF_Solvent_for_Large-Area_Solar_Modules
https://www.preprints.org/manuscript/202504.1731
https://pubs.rsc.org/en/content/articlelanding/2019/qi/c9qi00547a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10776120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

NMP Additive Pathway DMSO Additive Pathway

Perovskite Precursor
+ DMSO/DMF

Perovskite Precursor
+ NMP/DMF

ger Coordination eaker Coordination

Less Stable Pbl2-DMSO
Intermediate Phase

Stable Pbl2-NMP
Intermediate Phase

Controlled Crystallization Rapid Crystallization

Film with Defects
(Smaller Grains, Higher Defects)

High-Quality Film
(Large Grains, Low Defects)

Click to download full resolution via product page
Caption: Mechanism of NMP vs. DMSO in perovskite film formation.

Experimental Protocols

Detailed methodologies for the fabrication of perovskite films using both NMP and DMSO-
based solvent systems are provided below.

NMP-Based Perovskite Film Fabrication

This protocol is based on the use of an NMP/DMF solvent system with a reduced concentration
of MACI additive.

¢ Precursor Solution Preparation:

o Prepare a perovskite precursor solution by dissolving the desired molar concentrations of
lead halides (e.g., Pbl2) and organic cations (e.g., FAI, MABr) in a mixed solvent of NMP
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and DMF, typically in a 1:9 volume ratio.[1][2]

o Add methylammonium chloride (MACI) as an additional additive, with an optimal
concentration in the range of 20-30 mol%.[1][2]

o Stir the solution until all components are fully dissolved.

e Film Deposition:

o Clean the substrate (e.g., FTO-coated glass) sequentially with detergent, deionized water,
acetone, and isopropanol.

o Deposit the precursor solution onto the substrate using a spin-coating method.

o During the spin-coating process, an anti-solvent (e.g., chlorobenzene) is typically dripped
onto the substrate to induce crystallization.

e Annealing:

o Thermally anneal the deposited film on a hotplate. A typical two-step annealing process
involves heating at a lower temperature (e.g., 65°C) for a short duration, followed by a
higher temperature (e.g., 150°C).

Prepare NMP/DMF Spin-Coat Anti-Solvent Thermal
Precursor Solution Precursor Solution Dripping Annealing

Click to download full resolution via product page

Caption: Experimental workflow for NMP-based perovskite film fabrication.

DMSO-Based Perovskite Film Fabrication

This protocol outlines a typical procedure for fabricating perovskite films using a conventional
DMSO/DMF solvent system.

e Precursor Solution Preparation:
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o Prepare the perovskite precursor solution by dissolving the lead halides and organic
cations in a mixed solvent of DMSO and DMF, often in a 1:4 volume ratio.[2]

o A higher concentration of MACI, typically around 50 mol%, is often required to achieve
good film quality.[1][2]

o Ensure all precursors are completely dissolved by stirring the solution.

e Film Deposition:
o Follow the same substrate cleaning procedure as for the NMP-based method.
o Deposit the precursor solution onto the substrate via spin-coating.

o Apply an anti-solvent during the spin-coating process to facilitate the formation of a
uniform film.

e Annealing:

o Anneal the film on a hotplate. The annealing temperatures and times may vary depending
on the specific perovskite composition but are generally in a similar range to the NMP-
based protocol.

Prepare DMSO/DMF Spin-Coat Anti-Solvent Thermal
Precursor Solution Precursor Solution Dripping Annealing
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Caption: Experimental workflow for DMSO-based perovskite film fabrication.

Conclusion

The experimental evidence strongly suggests that NMP is a superior additive to DMSO for the
fabrication of high-performance and stable perovskite solar cells. The use of NMP leads to the
formation of higher-quality perovskite films with improved crystallinity, larger grain sizes, and
lower defect densities. These morphological advantages translate into significantly higher
power conversion efficiencies and enhanced long-term stability. While DMSO has been a
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workhorse in the field, the adoption of NMP-based solvent systems offers a promising pathway
toward the commercialization of perovskite solar cell technology. Researchers are encouraged
to consider NMP as a key component in their precursor formulations to unlock the full potential
of perovskite photovoltaics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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